Cas no 1261234-31-4 ((R)-3-(2-Chloro-6-methyl-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: (R)-3-(2-Chloro-6-methyl-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1261234-31-4
• MF: C₁₄H₂₁ClN₄O₂
• MW: 312.795141935349
• CID: 2158409
• Update Time: 2025-06-08

(R)-3-(2-Chloro-6-methyl-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (R)-3-(2-chloro-6-methyl-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
• (R)-tert-Butyl 3-((2-chloro-6-methylpyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
• (R)-3-(2-Chloro-6-methylpyrimidin-4-ylamino)pyrrolidine-1-carboxylic acid tert-butyl ester
• (R)-3-(2-Chloro-6-methyl-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C14H21ClN4O2/c1-9-7-11(18-12(15)16-9)17-10-5-6-19(8-10)13(20)21-14(2,3)4/h7,10H,5-6,8H2,1-4H3,(H,16,17,18)/t10-/m1/s1
• InChI Key： NIOBSVOVDBNEDM-SNVBAGLBSA-N
• SMILES： ClC1=NC(C)=CC(=N1)N[C@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• Topological Polar Surface Area: 67.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (R)-3-(2-Chloro-6-methyl-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester

Recent Advances in the Study of (R)-3-(2-Chloro-6-methyl-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS: 1261234-31-4)

The compound (R)-3-(2-Chloro-6-methyl-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS: 1261234-31-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral pyrrolidine derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition. Recent studies have focused on its role in the development of novel therapeutic agents, with emphasis on its structural versatility and potential applications in drug discovery.

Recent research has elucidated the synthetic pathways for this compound, highlighting its importance in the preparation of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of potent and selective inhibitors of the JAK-STAT signaling pathway, which is implicated in inflammatory and autoimmune diseases. The study reported a high yield and enantiomeric purity of the compound, underscoring its suitability for scalable production in pharmaceutical development.

In addition to its synthetic applications, (R)-3-(2-Chloro-6-methyl-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester has been investigated for its pharmacokinetic properties. A recent preclinical study evaluated its metabolic stability and bioavailability, revealing favorable characteristics such as moderate plasma protein binding and good permeability across biological membranes. These findings suggest its potential as a lead compound for further optimization in drug development programs.

Furthermore, computational modeling studies have explored the binding interactions of derivatives of this compound with target proteins. Molecular docking simulations have identified key hydrogen bonding and hydrophobic interactions that contribute to its high affinity for specific kinase domains. These insights are instrumental in guiding the design of next-generation kinase inhibitors with improved selectivity and reduced off-target effects.

Ongoing clinical trials involving derivatives of (R)-3-(2-Chloro-6-methyl-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester are also noteworthy. Preliminary results from Phase I trials indicate acceptable safety profiles and promising therapeutic efficacy in patients with rheumatoid arthritis and other inflammatory conditions. These developments highlight the translational potential of this compound in addressing unmet medical needs.

In conclusion, (R)-3-(2-Chloro-6-methyl-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS: 1261234-31-4) represents a versatile and valuable scaffold in medicinal chemistry. Its applications in kinase inhibitor development, coupled with its favorable pharmacokinetic properties, position it as a critical component in the pipeline of novel therapeutics. Future research directions may include further optimization of its derivatives and expansion of its therapeutic indications.